Cas no 1250040-60-8 (Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl-)

• Product Name: Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl-
• CAS No: 1250040-60-8
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5250985
• Update Time: 2025-06-08

Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• n-Ethyl-3-methoxy-N-(pyrrolidin-3-yl)propanamide
• Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl-

• Inchi： 1S/C10H20N2O2/c1-3-12(9-4-6-11-8-9)10(13)5-7-14-2/h9,11H,3-8H2,1-2H3
• InChI Key： FPHNQXVXQXGTGF-UHFFFAOYSA-N
• SMILES： O=C(CCOC)N(CC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6

Additional information on Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl-

Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl (CAS No. 1250040-60-8): A Comprehensive Overview

Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl, identified by its CAS number 1250040-60-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CONH₂), which contributes to its unique chemical properties and potential biological activities. The structural framework of Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl incorporates a pyrrolidine ring, an ethyl substituent, and a methoxy group, which collectively influence its reactivity and interaction with biological targets.

The significance of this compound lies in its potential applications as a building block in the synthesis of more complex pharmaceutical agents. Amides are widely recognized for their role in drug design due to their stability and ability to form hydrogen bonds, which are crucial for binding to biological receptors. The presence of the pyrrolidine ring in Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl adds an additional layer of complexity, making it a valuable intermediate in the development of novel therapeutic compounds.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules with potential therapeutic benefits. The structural features of Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl make it an attractive candidate for further investigation in various pharmacological contexts. For instance, the pyrrolidine moiety is known to be present in several bioactive natural products and drug candidates, suggesting that derivatives of this compound may exhibit interesting biological activities.

The methoxy group in the molecule can influence both its electronic properties and its solubility characteristics. These factors are critical when designing molecules intended for biological use, as they can affect how well the compound is absorbed, distributed, metabolized, and excreted (ADME) within an organism. Additionally, the ethyl substituent can provide steric hindrance that may modulate the compound's interaction with biological targets, potentially enhancing or reducing its efficacy.

Recent studies have begun to explore the synthetic pathways and derivatives of compounds like Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl. Researchers have been particularly interested in how modifications to the pyrrolidine ring can alter the pharmacological profile of amides derived from this scaffold. For example, certain derivatives have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory pathways or as modulators of neurotransmitter systems.

The pharmaceutical industry has also been keen on leveraging computational methods to predict the binding affinity and toxicity profiles of molecules like Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl. Advanced computational techniques such as molecular docking and quantum mechanics simulations have enabled researchers to design more effective drug candidates with fewer off-target effects. These methods have become indispensable tools in modern drug discovery pipelines.

The synthesis of Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl involves multi-step organic reactions that require precise control over reaction conditions. The introduction of functional groups such as the amide bond and the pyrrolidine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like this one with greater efficiency and scalability.

In conclusion, Propanamide, N-ethyl-3-methoxy-N-3-pyrrolidinyl (CAS No. 1250040-60-8) represents a promising area of research within pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across various medical fields. As research continues to uncover new synthetic strategies and pharmacological insights, compounds like this one are poised to play a significant role in future drug development efforts.